(3,4-dimethylphenyl)(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)methanone

• IUPAC Name: (3,4-dimethylphenyl)-[3-fluoro-4-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]methanone
• InChI: InChI=1S/C26H27FN2O3S/c1-18-4-9-23(10-5-18)33(31,32)29-14-12-28(13-15-29)25-11-8-22(17-24(25)27)26(30)21-7-6-19(2)20(3)16-21/h4-11,16-17H,12-15H2,1-3H3
• InChI Key: MCCHEZYYSANISA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)C(=O)C4=CC(=C(C=C4)C)C)F
• Molecular Formula: C26H27FN2O3S
• Molecular Weight: 466.6 g/mol

Description

The compound “(3,4-dimethylphenyl)(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}phenyl)methanone” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups including a piperazine ring, a sulfonyl group, and several aromatic rings.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The aromatic rings could participate in electrophilic aromatic substitution reactions, and the piperazine ring could undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings could contribute to its stability and the polar sulfonyl group could influence its solubility.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

The future research directions for this compound could be vast and would depend on its intended application. For instance, if it’s being studied as a potential drug, future research could involve in-depth pharmacological studies.